S-[(Furan-2-yl)methyl] thiophene-2-carbothioate

• CAS No.: 59020-96-1
• Molecular Formula: C10H8O2S2
• Molecular Weight: 224.3 g/mol
• IUPAC Name: S-(furan-2-ylmethyl) thiophene-2-carbothioate
• InChI: InChI=1S/C10H8O2S2/c11-10(9-4-2-6-13-9)14-7-8-3-1-5-12-8/h1-6H,7H2
• InChI Key: DTUHRSPERQKMGV-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CSC(=O)C2=CC=CS2

Description

S-[(Furan-2-yl)methyl] thiophene-2-carbothioate: is an organic compound that belongs to the class of heterocyclic compounds. It features a furan ring and a thiophene ring, both of which are known for their significant roles in medicinal chemistry and material science. The compound’s unique structure allows it to exhibit various chemical and biological properties, making it a subject of interest in scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of S-[(Furan-2-yl)methyl] thiophene-2-carbothioate typically involves the following steps:

Formation of Furan-2-ylmethyl Halide: The initial step involves the halogenation of furan-2-ylmethanol to form furan-2-ylmethyl halide.

Thioester Formation: The furan-2-ylmethyl halide is then reacted with thiophene-2-carbothioic acid in the presence of a base such as triethylamine. This reaction forms the desired this compound.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, the use of automated systems can ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

Oxidation: S-[(Furan-2-yl)methyl] thiophene-2-carbothioate can undergo oxidation reactions, leading to the formation of sulfoxides and sulfones.

Reduction: Reduction reactions can convert the thiocarbonyl group to a thiol group.

Substitution: The compound can participate in nucleophilic substitution reactions, where the furan or thiophene ring can be substituted with various functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include